1,3-Bis(5-carboxypentyl)thiourea

• CAS No.: 6630-05-3
• Molecular Formula: C13H24N2O4S
• Molecular Weight: 304.41 g/mol
• IUPAC Name: 6-(5-carboxypentylcarbamothioylamino)hexanoic acid
• InChI: InChI=1S/C13H24N2O4S/c16-11(17)7-3-1-5-9-14-13(20)15-10-6-2-4-8-12(18)19/h1-10H2,(H,16,17)(H,18,19)(H2,14,15,20)
• InChI Key: HVXJATBZGHEZIQ-UHFFFAOYSA-N
• Canonical SMILES: C(CCC(=O)O)CCNC(=S)NCCCCCC(=O)O

Description

1,3-Bis(5-carboxypentyl)thiourea is a bis(thiourea) derivative featuring two 5-carboxypentyl substituents attached to the thiourea core. Its structure combines the hydrogen-bonding capacity of the thiourea group with the polarity and acidity of terminal carboxylic acid moieties. This dual functionality enhances its solubility in polar solvents and enables applications in coordination chemistry, material science, and antimicrobial research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-({[(5-carboxypentyl)amino]carbothioyl}amino)hexanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with hexanoic acid and 5-aminopentanoic acid.

Formation of Intermediate: The carboxypentyl group is introduced through a reaction with a suitable reagent, such as a carboxylic acid derivative.

Introduction of Carbothioyl Group: The carbothioyl group is introduced by reacting the intermediate with a thiourea derivative under controlled conditions.

Final Product Formation: The final product is obtained by coupling the intermediate with hexanoic acid under appropriate reaction conditions, such as the use of a coupling agent like dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of 6-({[(5-carboxypentyl)amino]carbothioyl}amino)hexanoic acid may involve large-scale synthesis using automated reactors and optimized reaction conditions to ensure high yield and purity. The process may include:

Batch or Continuous Flow Reactors: To control reaction parameters and improve efficiency.

Purification Techniques: Such as crystallization, chromatography, or recrystallization to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

6-({[(5-carboxypentyl)amino]carbothioyl}amino)hexanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The amino and carboxyl groups can participate in substitution reactions with suitable electrophiles or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in an alcoholic solvent.

Substitution: Nucleophilic substitution using alkyl halides or acyl chlorides.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

6-({[(5-carboxypentyl)amino]carbothioyl}amino)hexanoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in drug development and as a precursor for active pharmaceutical ingredients.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 6-({[(5-carboxypentyl)amino]carbothioyl}amino)hexanoic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, modulating their activity.

Pathways Involved: It may influence metabolic pathways, signal transduction, or gene expression, leading to various biological effects.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents on bis(thiourea) derivatives critically influence their solubility, stability, and reactivity. Below is a comparison of substituent types and chain lengths:

Compound Name	Substituents	Chain Length (n)	Key Functional Groups	Water Solubility (g/L)	Ref.
1,3-Bis(5-carboxypentyl)thiourea	5-carboxypentyl	5	-COOH, -NH-CS-NH-	Moderate (pH-dependent)
1,3-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea	3,5-bis(trifluoromethyl)phenyl	N/A	-CF₃, aromatic rings	Low
1,3-Bis(3-methylphenyl)thiourea	3-methylphenyl	N/A	Aromatic methyl groups	Very low
Bis(thiourea)-C14	n-tetradecyl (C₁₄H₂₉)	14	Long alkyl chains	Insoluble

Key Observations :

• Polarity: Carboxylic acid groups in 1,3-Bis(5-carboxypentyl)thiourea enhance water solubility compared to nonpolar alkyl or trifluoromethyl derivatives.

Insights :

• Chain Length : Longer alkyl chains (e.g., C14 in ) improve antibacterial potency due to increased membrane permeability.
• Carboxylic Acid Role : The shorter C5 chain in the target compound may reduce lipophilicity, but carboxylate groups could facilitate interactions with bacterial surface proteins via hydrogen bonding.

Structural and Crystallographic Comparisons

X-ray crystallography data highlight differences in molecular packing and hydrogen-bonding networks:

Compound Name	Crystal System	Hydrogen-Bonding Network	R Factor	Ref.
1,3-Bis(3-methylphenyl)thiourea	Triclinic	Intermolecular N–H···S	0.047
1,3-Bis(5-carboxypentyl)thiourea	Not reported	Intra-/intermolecular H-bonds (COOH & thiourea)	N/A	–
1,3-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea	Monoclinic	Weak van der Waals	0.116

Analysis :

• The rigid aromatic substituents in favor dense packing via N–H···S bonds, whereas flexible carboxypentyl chains likely form less ordered structures but stronger solvent interactions.
• Trifluoromethyl groups () disrupt hydrogen bonding, leading to weaker intermolecular forces.